1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

• IUPAC Name: [4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H25ClN2O4/c1-26-18-12-16(13-19(27-2)20(18)28-3)21(25)24-10-8-23(9-11-24)14-15-6-4-5-7-17(15)22/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: XLDVRGCPSQIYRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C21H25ClN2O4
• Molecular Weight: 404.9 g/mol

Description

1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in 2003 by a team of researchers led by David E. Nichols at Purdue University. TCB-2 is a potent and selective agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. In recent years, TCB-2 has gained attention as a research tool in the field of neuroscience due to its unique pharmacological properties.

Mechanism of Action

1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine acts as a selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Upon activation, the 5-HT2A receptor triggers a cascade of intracellular signaling pathways that ultimately result in changes in neuronal activity and neurotransmitter release. The exact mechanism by which 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine activates the 5-HT2A receptor is not fully understood, but it is thought to involve interactions with specific amino acid residues in the receptor's binding pocket.
Biochemical and Physiological Effects:
Activation of the serotonin 5-HT2A receptor by 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been shown to produce a range of biochemical and physiological effects, including changes in neuronal activity, neurotransmitter release, and gene expression. These effects are thought to be mediated by the activation of intracellular signaling pathways such as the phospholipase C and protein kinase C pathways. 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has also been shown to induce the release of the hormone prolactin, which is involved in the regulation of lactation and reproductive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine as a research tool is its high selectivity for the serotonin 5-HT2A receptor, which allows for more precise manipulation of this receptor subtype compared to other compounds that may activate multiple receptor subtypes. 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine also has a relatively long half-life in vivo, which allows for more sustained effects on neuronal activity and neurotransmitter release. However, one limitation of using 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is its relatively low potency compared to other 5-HT2A receptor agonists, which may require higher doses to achieve desired effects.

Future Directions

There are several potential future directions for research on 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine and its effects on the serotonin system. One area of interest is the potential therapeutic effects of 5-HT2A receptor agonists in the treatment of neuropsychiatric disorders such as depression and anxiety. Another area of interest is the role of the serotonin system in the regulation of social behavior, which has implications for the treatment of autism spectrum disorders and other social deficits. Additionally, further research is needed to elucidate the exact mechanism by which 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine activates the 5-HT2A receptor and to develop more potent and selective compounds for use as research tools.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been used as a research tool in various studies related to the serotonin system and its role in neuropsychiatric disorders. For example, 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been used to investigate the effects of serotonin 5-HT2A receptor activation on neuronal activity in the prefrontal cortex, which is involved in working memory and decision-making. 1-(2-chlorobenzyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has also been used to study the role of the serotonin system in the regulation of mood and anxiety, as well as to investigate the potential therapeutic effects of 5-HT2A receptor agonists in the treatment of depression and anxiety disorders.